Cas no 177721-74-3 (N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine)

• Product Name: N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine
• CAS No: 177721-74-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 66075
• PubChem ID: 10586652
• Update Time: 2025-05-19

N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• N-((4-Ethylenedioxy)cyclohexyl)-N'-phenylhydrazine
• N-((4-ETHYLENEDIOXY)CYCLOHEXYL)-N''-PHENYLHYDRAZINE
• N-(1,4-DIOXA-SPIRO[4.5]DEC-8-YL)-N'-PHENYL-HYDRAZINE
• N2-((4-ETHYLENEDIOXY)CYCLOHEXYL)-N1-PHENYLHYDRAZINE
• N-(1,4-DIOXA-SPIRO[4.5]DEC-8-YL)-N’-PHENYL-HYDRAZINE
• N-((4-ETHYLENEDIOXY)CYCLOHEXYL)-N’’-PHENYLHYDRAZINE
• Hydrazine,1-(1,4-dioxaspiro[4.5]dec-8-yl)-2-phenyl-
• N-((4-Ethylenedioxy)cyclohexyl)-N/'-phenylhydrazine
• 1-(1,4-dioxaspiro[4.5]decan-8-yl)-2-phenylhydrazine
• 177721-74-3
• AKOS015914456
• N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine

• Inchi： 1S/C14H20N2O2/c1-2-4-12(5-3-1)15-16-13-6-8-14(9-7-13)17-10-11-18-14/h1-5,13,15-16H,6-11H2
• InChI Key： OGBMLIUZWYUEJU-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)NNC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 2.75270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine

Professional Introduction to N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine (CAS No. 177721-74-3)

N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine, a compound with the CAS number 177721-74-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both the 4-Ethylenedioxy)cyclohexyl and phenylhydrazine moieties in its molecular structure imparts distinct chemical properties that make it a promising candidate for further investigation.

The structural composition of N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine is meticulously designed to explore novel interactions within biological systems. The cyclohexyl ring, modified with an ethylenedioxy group, introduces a level of rigidity and electronic distribution that can influence binding affinity and metabolic stability. This modification is particularly noteworthy in the context of drug design, where optimizing such parameters is crucial for achieving therapeutic efficacy.

Recent studies have highlighted the importance of hydrazine derivatives in the development of bioactive molecules. The phenylhydrazine moiety in N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine suggests potential applications in the synthesis of compounds that interact with biological targets such as enzymes and receptors. The hydrazine group is known for its ability to form stable bonds with various functional groups, making it a versatile component in medicinal chemistry.

In the realm of pharmaceutical research, the compound's potential has been explored in several contexts. For instance, its structural features have been investigated for their ability to modulate enzyme activity, particularly in pathways relevant to inflammation and oxidative stress. Preliminary computational studies indicate that the ethylenedioxy-cyclohexyl moiety may enhance solubility and bioavailability, while the phenylhydrazine group could facilitate targeted interactions with specific biological markers.

The synthesis of N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core cyclohexyl derivative, followed by functionalization with the phenylhydrazine group.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. By leveraging its structural diversity, researchers can explore analogues that may exhibit improved pharmacological profiles. For example, modifications to the ethylenedioxy group could alter electronic properties, thereby influencing receptor binding affinity. Similarly, variations in the phenylhydrazine moiety could introduce new metabolic pathways or enhance target specificity.

The biological activity of N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine has been preliminarily assessed through in vitro assays. These studies have revealed promising interactions with certain enzymes and receptors, suggesting potential therapeutic applications in areas such as neurodegenerative diseases and cancer. However, further research is necessary to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, N2-((4-Ethylenedioxy)cyclohexyl)-n1-phenylhydrazine (CAS No. 177721-74-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound holds promise for contributing to the development of novel therapeutic agents.